Cas no 2137583-79-8 (rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-methylbutanamide)

• Product Name: rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-methylbutanamide
• CAS No: 2137583-79-8
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6216856
• PubChem ID: 165443868
• Update Time: 2025-05-30

rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2137583-79-8
• rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-methylbutanamide
• EN300-701593

• Inchi： 1S/C11H22N2O/c1-8(2)5-11(14)13-10-4-3-9(6-10)7-12/h8-10H,3-7,12H2,1-2H3,(H,13,14)/t9-,10+/m0/s1
• InChI Key： ZPSZAJJQAUOKJT-VHSXEESVSA-N
• SMILES： O=C(CC(C)C)N[C@@H]1CC[C@H](CN)C1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-methylbutanamide

Exploring the Chemical and Biological Properties of rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-methylbutanamide

rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-methylbutanamide, also known by its CAS number 2137583-79-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclopentane ring with an amide functional group and a methyl-substituted butanamide moiety. The stereochemistry at the (1R,3S) configuration adds complexity to its properties, making it a valuable subject for both synthetic and biological studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Recent advancements in asymmetric catalysis have enabled more efficient routes to achieve the desired stereochemistry. For instance, researchers have employed chiral catalysts to facilitate the formation of the (1R,3S) configuration with high enantiomeric excess. This approach not only enhances the yield but also reduces the environmental impact compared to traditional methods.

One of the most intriguing aspects of rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-methylbutanamide is its potential biological activity. Studies have shown that this compound exhibits moderate activity against certain enzymes, suggesting its role as a lead compound in drug discovery. For example, recent research has highlighted its ability to inhibit specific kinases involved in cellular signaling pathways. This finding has sparked interest in exploring its therapeutic potential in conditions such as inflammatory diseases and cancer.

The structural versatility of this molecule also makes it a valuable tool in chemical biology. Its amide group can serve as a site for further functionalization, allowing researchers to modify its properties for specific applications. For instance, by introducing additional substituents or altering the stereochemistry, scientists can tailor its solubility, bioavailability, or binding affinity to target proteins.

In terms of applications, rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-methylbutanamide has shown promise as a research tool in studying protein-ligand interactions. Its unique structure provides insights into how stereochemistry influences molecular recognition and binding kinetics. Furthermore, its use in medicinal chemistry has been documented in several recent publications, underscoring its importance as a building block for more complex molecules.

Looking ahead, ongoing research aims to optimize the synthesis of this compound while exploring its biological profile in greater depth. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its application in drug development and beyond.